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Compound of Interest

Compound Name: (2-Mercaptoethyl)cyclohexanethiol

Cat. No.: B12656003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2-Mercaptoethyl)cyclohexanethiol is a dithiol compound with potential applications in

research and development. Due to the presence of two thiol (-SH) functional groups, this

compound is expected to possess a strong, unpleasant odor and exhibit toxicological

properties characteristic of mercaptans. This guide provides a comprehensive overview of the

safety and handling precautions for (2-Mercaptoethyl)cyclohexanethiol, based on available

data for structurally related compounds and general principles of handling organosulfur

compounds.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for (2-Mercaptoethyl)cyclohexanethiol is not

readily available, a hazard assessment can be extrapolated from data on analogous

compounds such as cyclohexanethiol and other dithiols. The primary hazards are anticipated to

be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1] Mercaptans can be

toxic and may cause respiratory irritation, central nervous system effects, and in severe

cases, respiratory paralysis.[2][3]

Skin Corrosion/Irritation: Expected to cause skin irritation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12656003?utm_src=pdf-interest
https://www.benchchem.com/product/b12656003?utm_src=pdf-body
https://www.benchchem.com/product/b12656003?utm_src=pdf-body
https://www.benchchem.com/product/b12656003?utm_src=pdf-body
https://www.inchem.org/documents/harmproj/harmproj/harmproj5.pdf
https://haz-map.com/Agents/709
https://www.ncbi.nlm.nih.gov/books/NBK594274/
https://www.inchem.org/documents/harmproj/harmproj/harmproj5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.[1]

Skin Sensitization: May cause an allergic skin reaction.[4][5]

Environmental Hazards: Potentially toxic to aquatic life.[4][6]

Flammability: May be a flammable liquid and vapor, similar to cyclohexanethiol.[1]

Odor: Possesses a strong, penetrating, and unpleasant odor, which can cause nausea and

headaches.[7]

Quantitative Data Summary
The following tables summarize key quantitative data extrapolated from related compounds.

These values should be considered estimates and handled with appropriate caution.

Table 1: Physical and Chemical Properties (Estimated)

Property Value Source/Analogue

Molecular Formula C8H16S2 -

Molecular Weight 176.35 g/mol -

Appearance Colorless to pale yellow liquid Cyclohexanethiol[8]

Odor Strong, unpleasant Thiols[2][7]

Boiling Point > 160 °C Cyclohexanethiol[8]

Flash Point > 43 °C Cyclohexanethiol[1]

Density ~0.95 g/cm³ Cyclohexanethiol[8]

Solubility in Water Low Cyclohexanethiol[8]

Table 2: Toxicological Data (Estimated from Analogues)
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Endpoint Value Species Analogue/Source

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)
- Cyclohexanethiol[1]

Acute Toxicity

(Dermal)

Category 2 (Fatal in

contact with skin)
-

2-Mercaptoethanol[4]

[5]

Acute Toxicity

(Inhalation)

Category 3 (Toxic if

inhaled)
-

2-Mercaptoethanol[4]

[5]

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)
Rabbit Cyclohexanethiol[1]

Serious Eye

Damage/Irritation

Category 2A (Causes

serious eye irritation)
Rabbit Cyclohexanethiol[1]

Skin Sensitization Potential Sensitizer Mouse
General Thiol

Reactivity[9]

LD50 (injected) 316 mg/kg Mouse Cyclohexanethiol[8]

Experimental Protocols
Protocol for Safe Handling and Personal Protective
Equipment (PPE)
This protocol outlines the minimum requirements for safely handling (2-
Mercaptoethyl)cyclohexanethiol in a laboratory setting.

1. Engineering Controls:

All work must be conducted in a properly functioning chemical fume hood with a face velocity
of at least 100 feet per minute.[7]
The fume hood should be equipped with a charcoal filter or an external exhaust system to
prevent the release of odors into the surrounding environment.
A safety shower and eyewash station must be readily accessible.

2. Personal Protective Equipment (PPE):
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Gloves: Wear nitrile or neoprene gloves. Double gloving is recommended. Inspect gloves for
any signs of degradation or perforation before use.[10]
Eye Protection: Chemical safety goggles and a face shield are mandatory.[11]
Lab Coat: A flame-retardant lab coat must be worn and kept fully buttoned.
Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is required. Respirator use requires prior
medical clearance and fit-testing.

3. Handling Procedures:

Always handle the compound in the smallest quantities necessary for the experiment.
Keep containers tightly closed when not in use.
Use non-sparking tools and equipment to prevent ignition of flammable vapors.[1]
Ground and bond containers when transferring the liquid to prevent static discharge.[1]
Avoid inhalation of vapors and direct contact with skin and eyes.[5]

Protocol for Spill Management
This protocol provides a stepwise procedure for managing spills of (2-
Mercaptoethyl)cyclohexanethiol.

1. Immediate Actions:

Alert all personnel in the immediate vicinity and evacuate the area if necessary.[12]
If the spill is large or involves a fire, activate the fire alarm and contact emergency services.
[13]
Remove any ignition sources.[14]

2. Spill Cleanup (Small Spills <100 mL):

Don appropriate PPE as outlined in Protocol 3.1.
Contain the spill using an inert absorbent material such as vermiculite, sand, or a
commercial spill absorbent for chemicals. Do not use combustible materials like paper
towels.
Work from the outside of the spill inwards to prevent spreading.[14]
Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste disposal.
Decontaminate the spill area with a solution of sodium hypochlorite (bleach), followed by a
thorough rinse with soap and water.[15] All decontamination should be performed within a
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fume hood.

3. Large Spills (>100 mL):

Evacuate the laboratory immediately and close the doors.
Notify the institutional environmental health and safety (EHS) office and emergency services.
[14]
Do not attempt to clean up a large spill without specialized training and equipment.

Protocol for Waste Disposal
Proper disposal of (2-Mercaptoethyl)cyclohexanethiol and contaminated materials is crucial

to prevent environmental contamination and exposure.

1. Waste Collection:

Collect all waste containing (2-Mercaptoethyl)cyclohexanethiol, including excess reagent,
reaction mixtures, and contaminated materials (e.g., gloves, absorbent pads), in a
designated, labeled hazardous waste container.
The container must be made of a compatible material (e.g., glass or polyethylene) and have
a secure, tight-fitting lid.

2. Decontamination of Glassware:

Rinse contaminated glassware with a small amount of a suitable organic solvent (e.g.,
ethanol or acetone) to remove the bulk of the thiol. Collect this rinse as hazardous waste.
Immerse the rinsed glassware in a bath of sodium hypochlorite (bleach) solution within a
fume hood for at least 24 hours to oxidize any residual thiol.[15]
After the bleach soak, wash the glassware thoroughly with soap and water.

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through the
institution's EHS office, following all local, state, and federal regulations.

Visualizations
The following diagrams illustrate key safety and experimental workflows.
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Hierarchy of Controls for Safe Handling

Elimination
(Is the chemical necessary?)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure to (2-Mercaptoethyl)cyclohexanethiol.

Emergency Spill Response Workflow

Spill Occurs Alert Personnel Evacuate Area Assess Spill Size

Small Spill (<100mL)
<100mL

Large Spill (>100mL)>100mL

Contain & Clean Up
(Use Spill Kit)

Call EHS & Emergency Services

Decontaminate Area Dispose of Waste Report Incident
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Click to download full resolution via product page

Caption: Logical flow of actions for responding to a chemical spill.

Adverse Outcome Pathway for Skin Sensitization
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Caption: The biological pathway leading to skin sensitization from chemical exposure.[6][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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